Methyl 3-acetyl-4-methoxybenzoate

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl 3-acetyl-4-methoxybenzoate
• InChI: InChI=1S/C11H12O4/c1-7(12)9-6-8(11(13)15-3)4-5-10(9)14-2/h4-6H,1-3H3
• InChI Key: PPOCOUMSZRPEKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)C(=O)OC)OC

Description

Methyl 3-acetyl-4-methoxybenzoate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Acetyl-4-hydroxybenzoic acid (3.60 g, 20 mmol) and methyl iodide (5.68 g, 40 mmol) were dissolved in 60 ml of DMF, followed by the addition of 11.06 g (80 mmol) of potassium carbonate. The resulting mixture was stirred at room temperature for 2 hours. The DMF was distilled off under reduced pressure, followed by the addition of water. The resulting mixture was extracted with chloroform. The organic layer was dried over MgSO4, the solvent was distilled off under reduced pressure, and the residue was recrystallized from acetone-hexane, whereby 1.42 g of the title compound were obtained as brown powder (yield: 34%).